[1-(Aminomethyl)cyclopropyl](thian-3-yl)methanol

• Molecular Formula: C10H19NOS
• Molecular Weight: 201.33 g/mol
• IUPAC Name: [1-(aminomethyl)cyclopropyl]-(thian-3-yl)methanol
• InChI: InChI=1S/C10H19NOS/c11-7-10(3-4-10)9(12)8-2-1-5-13-6-8/h8-9,12H,1-7,11H2
• InChI Key: UCITULNDNNJRNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)C(C2(CC2)CN)O

Description

1-(Aminomethyl)cyclopropylmethanol (CAS: 1852003-82-7) is a cyclopropane-containing compound featuring a thiane (thian-3-yl) substituent and a primary aminomethyl group. Its structure combines a strained cyclopropane ring, a sulfur-containing six-membered heterocycle (thiane), and a hydroxyl group, making it a versatile scaffold for pharmaceutical and materials science applications. The aminomethyl group provides a site for further functionalization, while the thiane moiety may influence electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Aminomethyl)cyclopropylmethanol typically involves the reaction of cyclopropylamine with thian-3-ylmethanol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity.

Industrial Production Methods

Industrial production of 1-(Aminomethyl)cyclopropylmethanol may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters and can handle large volumes of reactants, making the process more efficient and cost-effective. The use of advanced purification techniques, such as chromatography and crystallization, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

1-(Aminomethyl)cyclopropylmethanol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Various halogenating agents and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of halogenated derivatives or other substituted compounds.

Scientific Research Applications

1-(Aminomethyl)cyclopropylmethanol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Aminomethyl)cyclopropylmethanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Diversity in Substituted Cyclopropane Derivatives

Several analogs of 1-(Aminomethyl)cyclopropylmethanol differ primarily in their heterocyclic substituents. Key examples include:

Compound Name	Substituent	CAS Number	Heteroatom	Ring Size	Suppliers
1-(Aminomethyl)cyclopropylmethanol	Thiophen-3-yl	1855776-83-8	S	5-membered	1
1-(Aminomethyl)cyclopropylmethanol	Furan-2-yl	1879287-20-3	O	5-membered	1
1-(Aminomethyl)cyclopropylmethanol	Cyclohex-3-en-1-yl	1882396-01-1	None	6-membered	1
1-(Aminomethyl)cyclopropylmethanol	Thian-3-yl	1852003-82-7	S	6-membered	1

Key Observations:

• Heteroatom Influence: The thiophen-3-yl (S) and furan-2-yl (O) analogs exhibit distinct electronic profiles due to differences in electronegativity and aromaticity.
• Ring Size and Strain: The cyclopropane ring introduces significant strain, which may improve metabolic stability in drug candidates. The larger thiane ring (vs. thiophene) could reduce steric hindrance in binding interactions .
• In contrast, [1-(Aminomethyl)cyclopropyl]acetic acid hydrochloride (4 suppliers) is more widely available, likely due to broader applications in peptide synthesis .

Physicochemical and Functional Properties

While direct data on the target compound’s properties are lacking, inferences can be drawn from analogs:

• Solubility: The hydroxyl and aminomethyl groups enhance hydrophilicity compared to non-polar substituents like cyclohexenyl.
• Stability: The cyclopropane ring’s strain may increase reactivity, requiring careful handling during synthesis. Thiane’s sulfur atom could introduce susceptibility to oxidation, unlike furan or cyclohexene derivatives .

Biological Activity

1-(Aminomethyl)cyclopropylmethanol is a chemical compound notable for its unique structural features, which include a cyclopropyl group, an aminomethyl functional group, and a thian-3-yl moiety. The molecular formula for this compound is CHNOS, with a molecular weight of approximately 173.26 g/mol. This article provides a comprehensive review of the biological activity associated with this compound, drawing on various research findings and studies.

Chemical Structure and Properties

The presence of the cyclopropyl ring in 1-(Aminomethyl)cyclopropylmethanol contributes to its distinctive steric and electronic properties. These characteristics can significantly influence its reactivity and interactions with biological targets, making it a subject of interest in medicinal chemistry.

Biological Activity Overview

Preliminary studies indicate that 1-(Aminomethyl)cyclopropylmethanol may exhibit various biological activities, including:

• Antimicrobial Properties : Initial assessments suggest potential efficacy against certain bacterial strains.
• Anticancer Activity : Some derivatives have shown promise in inhibiting cancer cell proliferation.
• Neuroactive Effects : The compound may interact with neurotransmitter systems, indicating potential applications in neuropharmacology.

Table of Similar Compounds

To contextualize the biological activity of 1-(Aminomethyl)cyclopropylmethanol, the following table compares it with structurally similar compounds:

Compound Name	Structural Features	Unique Characteristics
4-Aminochroman-4-carboxylic Acid	Amino and carboxylic acid groups	Exhibits strong biological activity due to dual functional groups
3-Aminoquinoxalin-2(1H)-one	Quinoxaline ring with an amino group	Known for antimicrobial and anticancer activities
3-(4-Aminobutyl)-1,3-diazaspiro[4.4]nonane	Spirocyclic structure	Unique spiro linkage enhances biological interactions

The mechanisms through which 1-(Aminomethyl)cyclopropylmethanol exerts its biological effects are still under investigation. Potential mechanisms include:

• Receptor Binding : Interaction with specific receptors in the central nervous system or other tissues.
• Enzyme Inhibition : Possible inhibition of key enzymes involved in metabolic pathways related to disease processes.

Further studies are required to elucidate these mechanisms fully.

Case Studies and Research Findings

Several studies have explored the biological activity of 1-(Aminomethyl)cyclopropylmethanol or related compounds:

• Anticancer Activity : A study indicated that derivatives of this compound exhibited significant cytotoxicity against human colon cancer cell lines (HCT-116) when compared to standard chemotherapeutic agents like doxorubicin . The structure–activity relationship (SAR) analysis highlighted the importance of specific substituents on the phenyl ring for enhancing anticancer properties.
• Neuropharmacological Effects : Research has suggested that compounds with similar structures may modulate neurotransmitter systems, potentially offering therapeutic benefits for neurological disorders .
• Antimicrobial Studies : Preliminary findings indicate that 1-(Aminomethyl)cyclopropylmethanol may possess antimicrobial properties against certain pathogens, warranting further exploration into its potential as an antimicrobial agent.